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Compound of Interest

[Leu5]-Enkephalin TFA(58822-25-

Compound Name:
6(free bas))

Cat. No.: B8103135

Get Quote

Abstract & Scope

[Leu5]-Enkephalin (YGGFL) is an endogenous opioid peptide acting primarily on

-opioid receptors.[1] In research settings, it is frequently supplied as a Trifluoroacetate (TFA)
salt due to the cleavage methods used in solid-phase peptide synthesis (SPPS).[2] While TFA
salts are acceptable for in vitro assays, their direct use in in vivo models presents significant
challenges: acidity-induced tissue necrosis and TFA-mediated cytotoxicity.

This guide provides a rigorous protocol for solubilizing [Leu5]-Enkephalin TFA for in vivo
administration. It prioritizes physiological pH buffering, sterility, and stability management,
distinguishing between acute (direct dissolution) and chronic (salt exchange) application
requirements.

Pre-Formulation Analysis
Physicochemical Profile

Before handling the substance, understand the specific properties of the TFA salt form
compared to the free base.
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Property Value | Characteristic Implication for Protocol

Hydrophobic C-terminus
Sequence Tyr-Gly-Gly-Phe-Leu (Leu/Phe); Hydrophilic N-
terminus.

Correction Factor: TFA salts

typically contain 10-15% TFA
Molecular Weight 555.62 g/mol (Free Base) by weight. Multiply desired

mass by ~1.15 or use batch-

specific elemental analysis.

Highly soluble in aqueous
Solubilit Water/PBS: >10 mg/mLDMSO:  buffers; organic co-solvents
olubili
y >50 mg/mL (DMSO) rarely needed for

standard doses.

Dissolving TFA salt in
unbuffered saline yields pH
~2.0-3.0. Must use buffered

vehicle.

Acidity (TFA) Strong acid (pKa ~0.23)

Rapid hydrolysis by
aminopeptidases. Solutions
<5 min (Plasma) must be prepared fresh

immediately before injection.

Stability

The TFA Challenge in In Vivo Models

TFA is a counter-ion that forms a strong acid in solution.

e Local Toxicity: Injection of unbuffered TFA salts (pH < 4) causes pain, inflammation, and
potential necrosis at the injection site (IP/SC/IM).

o Systemic Toxicity: High levels of TFA can alter cellular metabolism and ion channel function.

» Solution: For low-dose acute studies (<5 mg/kg), buffering with PBS is usually sufficient. For
high-dose or chronic studies, salt exchange (to acetate/chloride) is recommended.
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Protocol A: Direct Solubilization (Acute/Low Dose)

Target Audience: Researchers performing acute analgesic or behavioral tests (e.qg., tail-flick,
hot plate) where the peptide dose is moderate (<10 mg/kg).

Reagents
e [Leu5]-Enkephalin TFA salt[3]

e Vehicle: Sterile Phosphate Buffered Saline (PBS), pH 7.4 (10mM Phosphate, 137mM NacCl).
Do not use unbuffered Saline (0.9% NacCl).

e 0.1 M NaOH and 0.1 M HCI (sterile filtered) for fine-tuning.

o Syringe filters (0.22 um, PES or PVDF - Low Protein Binding).

Step-by-Step Procedure
Step 1: Mass Correction

Calculate the required mass based on the peptide content (usually 70-80% of the gross weight
due to TFA and water).

Check the Certificate of Analysis (CoA) for the specific "Net Peptide Content".

Step 2: Dissolution in Buffer

» Weigh the lyophilized powder into a sterile polypropylene tube.
» Add 80% of the final volume of sterile PBS (pH 7.4).
o Vortex gently for 30—60 seconds. The peptide should dissolve rapidly.[4]

o Note: The solution may become slightly acidic (pH 5-6) due to the TFA, but the buffering
capacity of PBS usually resists a drop to toxic levels (pH < 4) at concentrations below 5
mg/mL.

Step 3: pH Verification & Adjustment (CRITICAL)

e Spot 2 pL of the solution onto a pH indicator strip (range 5.0-9.0).
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e TargetpH: 7.2 -7.6.
e Adjustment:
o If pH < 7.0: Add 0.1 M NaOH in very small increments (1-5 pL), vortex, and re-check.

o Caution: Enkephalins can precipitate or degrade at high pH (>9). Do not overshoot.

Step 4: Final Volume & Filtration

e Add PBS to reach the final target volume.

o Draw solution into a syringe.

e Attach a 0.22 pm PES (Polyethersulfone) filter.

« Filter into a fresh, sterile crimp-top vial or microcentrifuge tube.

o Why PES? It has low affinity for peptides, minimizing loss of the active drug during
filtration.

Protocol B: High-Concentration Stock (DMSO
Method)

Target Audience: Researchers needing high concentrations (>20 mg/mL) for osmotic
minipumps or intracerebroventricular (ICV) micro-injections where volume is limited.

e Solvent: Dissolve [Leu5]-Enkephalin TFA in 100% sterile DMSO to a concentration of 50-100
mg/mL.

o Stability Note: Peptide stock in pure DMSO is stable at -20°C for months (avoid moisture).
e Dilution: On the day of the experiment, dilute the DMSO stock into sterile PBS.

o Max DMSO limit: Ensure final DMSO concentration is <5% (IV/IP) or <1% (ICV) to avoid
vehicle toxicity.
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e pH Check: Even with DMSO, the TFA is present. Check pH of the final aqueous dilution and
adjust as in Protocol A.

In Vivo Administration Strategy
Stability & Protease Inhibition

Native [Leu5]-Enkephalin has a half-life of minutes due to enkephalinases (neprilysin,
aminopeptidase N).

o Strategy 1 (Co-administration): Dissolve the peptide in a vehicle containing peptidase
inhibitors:

o Bestatin (Aminopeptidase inhibitor): 10-50 p g/animal .
o Thiorphan (Enkephalinase inhibitor): 10-50 p g/animal .

o Strategy 2 (Route Optimization): Use ICV (Intracerebroventricular) administration to bypass
plasma peptidases and the Blood-Brain Barrier (BBB).

Workflow Visualization

The following diagram illustrates the decision logic for formulating the peptide based on the
intended application.
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Start: [Leu5]-Enkephalin TFA

[ Check Required Concentration ]
ﬁdard wcentrated

[ < 5 mg/mL (Acute IP/IV) > 10 mg/mL (ICV/Minipump)

[ Dissolve in pure DMSO (Stock) j

[ Dissolve directly in PBS (pH 7.4) j

Dilute 1:20 in PBS

CRITICAL: Check pH

[ Adjust with 0.1M NaOH to 7.4 j

[ Sterile Filter (0.22 um PES) j

Immediate Injection
(t1/2 < 5 min)

Click to download full resolution via product page
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Figure 1: Decision tree for solubilizing [Leu5]-Enkephalin TFA based on concentration
requirements.

Troubleshooting & Quality Contro

Observation Root Cause Corrective Action

_ _ Add 1-2% DMSO or sonicate
Peptide aggregation or salt

Solution is cloudy S briefly. Ensure pH is not near
precipitation.
pl (5.5).

o o Re-check pH. Ensure vehicle
o ) Solution is too acidic (TFA ) )
Injection causes writhes ) is PBS, not water. Verify
effect) or hypertonic. ]
osmolarity.

Prepare solution <10 mins
No biological effect Rapid degradation. before use. Add peptidase
inhibitors (Bestatin/Thiorphan).

Advanced: TFA Removal (Salt Exchange)
For chronic toxicity studies or highly sensitive immunological assays, remove TFA completely.

o Resin Method: Dissolve peptide in water. Pass through a pre-washed acetate ion-exchange
resin (e.g., Dowex 1x8, acetate form). Lyophilize the eluate.

o HCI Freeze-Drying: Dissolve peptide in 10 mM HCI. Freeze and lyophilize. Repeat 3x. The
stronger acid (HCI) displaces TFA, and excess HClI is volatile during lyophilization (unlike
TFA which "sticks"). Note: This yields a Hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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